Cas no 5833-59-0 (Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-)

Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis- structure
5833-59-0 structure
Product Name:Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
CAS No:5833-59-0
MF:C6H18O3Si2
MW:194.376324176788
CID:369535
PubChem ID:79910
Update Time:2025-04-19

Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
    • (1,1,3,3-Tetramethyl-1,3-disiloxanediyl)dimethanol
    • (1,1,3,3-tetramethyldisiloxane-1,3-diyl)dimethanol
    • 1,1'-Oxybis(dimethyl(hydroxymethyl)silane)
    • Methanol, (1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
    • 5833-59-0
    • 1,3-bis-(hydroxymethyl)-1,1,3,3-tetramethyl-disiloxane
    • ({[(HYDROXYMETHYL)DIMETHYLSILYL]OXY}DIMETHYLSILYL)METHANOL
    • AKOS006273671
    • [[hydroxymethyl(dimethyl)silyl]oxy-dimethylsilyl]methanol
    • Methanol, 1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
    • 1,3-bis(hydroxymethyl)tetramethyldisiloxane
    • SCHEMBL1868092
    • NS00047056
    • EINECS 227-417-2
    • DTXSID3064019
    • Inchi: 1S/C6H18O3Si2/c1-10(2,5-7)9-11(3,4)6-8/h7-8H,5-6H2,1-4H3
    • InChI Key: SVZSOVXXWFZQHH-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(CO)O[Si](C)(C)CO

Computed Properties

  • Exact Mass: 194.07944
  • Monoisotopic Mass: 194.07944750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 12
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.5
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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